![molecular formula C16H18N2S B6153925 2,3-dimethyl-6-(4-propylphenyl)imidazo[2,1-b][1,3]thiazole CAS No. 1551295-42-1](/img/no-structure.png)
2,3-dimethyl-6-(4-propylphenyl)imidazo[2,1-b][1,3]thiazole
Overview
Description
2,3-Dimethyl-6-(4-propylphenyl)imidazo[2,1-b][1,3]thiazole is a heterocyclic compound belonging to the imidazothiazole family of compounds. It is a structural analog of the more common imidazoles and is used in a variety of scientific research applications. This compound has been studied for its potential use in the treatment of a variety of diseases, including cancer, inflammation, and infection. It has also been studied for its potential use in the development of new drugs.
Mechanism of Action
The exact mechanism of action of 2,3-Dimethyl-6-(4-propylphenyl)imidazo[2,1-b][1,3]thiazole is not yet fully understood. However, it is believed to act by targeting various cellular pathways involved in the growth, proliferation, and survival of cancer cells. In particular, this compound has been found to inhibit the activity of enzymes involved in the regulation of cell cycle progression, such as cyclin-dependent kinases, as well as enzymes involved in the regulation of cell survival, such as the proteasome.
Biochemical and Physiological Effects
2,3-Dimethyl-6-(4-propylphenyl)imidazo[2,1-b][1,3]thiazole has been found to have a variety of biochemical and physiological effects. In particular, this compound has been found to inhibit the growth of a variety of cancer cell lines, including breast, lung, and colon cancer cell lines. In addition, this compound has been found to inhibit the activity of enzymes involved in the regulation of cell cycle progression, such as cyclin-dependent kinases, as well as enzymes involved in the regulation of cell survival, such as the proteasome. Furthermore, this compound has been found to reduce inflammation and inhibit the growth of certain bacteria and viruses.
Advantages and Limitations for Lab Experiments
The advantages of using 2,3-Dimethyl-6-(4-propylphenyl)imidazo[2,1-b][1,3]thiazole in laboratory experiments include its potential use in the treatment of a variety of diseases, including cancer, inflammation, and infection. Furthermore, this compound has been found to be relatively stable and easy to synthesize. However, there are some limitations to using this compound in laboratory experiments. In particular, this compound is not very soluble in water and is not very stable in the presence of light or air.
Future Directions
Future research on 2,3-Dimethyl-6-(4-propylphenyl)imidazo[2,1-b][1,3]thiazole should focus on further elucidating its mechanism of action and determining its potential therapeutic applications. In particular, further research should be conducted to determine the exact mechanism by which this compound inhibits the growth of cancer cells and to identify potential drug targets. In addition, further research should be conducted to determine the safety and efficacy of this compound in clinical trials. Finally, further research should be conducted to investigate the potential use of this compound in the development of new drugs.
Synthesis Methods
2,3-Dimethyl-6-(4-propylphenyl)imidazo[2,1-b][1,3]thiazole can be synthesized from 4-propylphenol and 2,3-dimethylthiazole. The reaction is carried out in the presence of anhydrous sodium sulfate and catalytic amounts of sulfuric acid. The reaction mixture is heated to reflux for several hours, after which the reaction mixture is cooled and the product is isolated by filtration.
Scientific Research Applications
2,3-Dimethyl-6-(4-propylphenyl)imidazo[2,1-b][1,3]thiazole has been studied for its potential use in the treatment of a variety of diseases, including cancer, inflammation, and infection. It has also been studied for its potential use in the development of new drugs. In particular, this compound has been studied for its potential anticancer activity. It has been found to inhibit the growth of a variety of cancer cell lines, including breast, lung, and colon cancer cell lines. In addition, this compound has been studied for its potential anti-inflammatory and anti-infective activities.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-dimethyl-6-(4-propylphenyl)imidazo[2,1-b][1,3]thiazole involves the condensation of 2,3-dimethylimidazo[2,1-b][1,3]thiazole with 4-propylbenzaldehyde in the presence of an acid catalyst, followed by reduction of the resulting Schiff base with sodium borohydride.", "Starting Materials": [ "2,3-dimethylimidazo[2,1-b][1,3]thiazole", "4-propylbenzaldehyde", "acid catalyst", "sodium borohydride" ], "Reaction": [ "Step 1: Mix 2,3-dimethylimidazo[2,1-b][1,3]thiazole and 4-propylbenzaldehyde in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid.", "Step 2: Heat the mixture to reflux for several hours, until a yellow precipitate forms.", "Step 3: Cool the mixture and filter the precipitate, which is the Schiff base intermediate.", "Step 4: Dissolve the Schiff base in a solvent, such as ethanol or methanol.", "Step 5: Add sodium borohydride to the solution and stir for several hours, until the reaction is complete.", "Step 6: Acidify the solution with hydrochloric acid to quench the excess sodium borohydride.", "Step 7: Extract the product with a nonpolar solvent, such as diethyl ether or dichloromethane.", "Step 8: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1551295-42-1 |
Product Name |
2,3-dimethyl-6-(4-propylphenyl)imidazo[2,1-b][1,3]thiazole |
Molecular Formula |
C16H18N2S |
Molecular Weight |
270.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[2-nitro-1-(thiophen-2-yl)ethyl]-1H-indole](/img/structure/B6153851.png)
![3-[1-(4-bromophenyl)-2-nitroethyl]-1H-indole](/img/structure/B6153918.png)